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This guide provides an in-depth overview of the safety protocols and handling precautions

necessary when working with diaminopropane in a laboratory setting. Diaminopropane,

existing commonly as 1,2-diaminopropane and 1,3-diaminopropane isomers, is a versatile

chemical intermediate. However, its utility is matched by significant health and safety hazards,

including flammability, corrosivity, and high toxicity, particularly through skin contact. Adherence

to the following guidelines is critical to ensure a safe research environment.

Hazard Identification and Classification
Diaminopropane is classified as a hazardous substance with multiple risk factors. It is a

flammable liquid and vapor, causes severe skin burns and eye damage, and is toxic or fatal if it

comes into contact with skin.[1][2] It can also be harmful if swallowed and may cause

respiratory irritation or allergic reactions.[1][2]

GHS Hazard Statements for 1,3-Diaminopropane:

H226: Flammable liquid and vapour.[1][3]

H302: Harmful if swallowed.[1][3]

H310: Fatal in contact with skin.[1][3]

H314: Causes severe skin burns and eye damage.[1][3]
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H317: May cause an allergic skin reaction.[1]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

Primary Hazards for 1,2-Diaminopropane:

Flammable liquid and vapor.[2]

Harmful if swallowed.[2]

Toxic in contact with skin.[2]

Causes severe skin burns and eye damage.[2]

May cause respiratory irritation.[2]

The substance is corrosive to the eyes, skin, and respiratory tract.[4]

Physicochemical and Safety Data
Quantitative data for the common isomers of diaminopropane are summarized below. This

information is crucial for risk assessment and the implementation of appropriate safety controls.

Table 1: Physical and Chemical Properties
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Property 1,3-Diaminopropane 1,2-Diaminopropane

CAS Number 109-76-2[1][5] 78-90-0[2][6]

Molecular Formula C₃H₁₀N₂[1][3] C₃H₁₀N₂[6]

Molar Mass 74.12 g/mol [1][3] 74.13 g/mol [6]

Appearance
Colorless to yellowish liquid[3]

[7]
Clear, colorless liquid[6]

Odor Amine-like[7] Ammoniacal[6]

Boiling Point 140°C[3][7] 119 - 120°C[6]

Melting Point -12°C[3][7] -37°C[6]

Density 0.888 g/cm³[3] 0.870 g/cm³[6]

Table 2: Fire and Explosion Hazard Data

Property 1,3-Diaminopropane 1,2-Diaminopropane

Flash Point 48°C[3] 33°C[4][6]

Autoignition Temp. Not Available 360°C[6]

Lower Explosion Limit 2.8% (V)[7] 2.2% (V)[6]

Upper Explosion Limit 15.2% (V)[7] 11.1% (V)[6]

NFPA Rating
Health: 3; Flammability: 2;

Instability: 0[7]

Health: 3; Flammability: 3;

Instability: 0[6]

Safe Handling and Storage Protocols
Strict protocols must be followed to minimize exposure and mitigate risks associated with

diaminopropane.

Ventilation: Always handle diaminopropane in a well-ventilated area, preferably within a

chemical fume hood.[3][7][8] Ventilation systems and lighting should be explosion-proof.[1][3]

[5]
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][3][5] Smoking is strictly prohibited in handling areas.[1]

Static Discharge: Ground and bond containers and receiving equipment during transfer to

prevent static discharge.[3][5][6] Use only non-sparking tools.[1][3][5]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1][3] Wash hands thoroughly after

handling the substance.[1][3] Contaminated clothing should be removed immediately and

washed before reuse.[3]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[6]

A comprehensive PPE strategy is mandatory for all personnel handling diaminopropane.

Eye and Face Protection: Wear chemical safety goggles and a face shield for maximum

protection.[5][6]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374, such as

nitrile rubber with a minimum thickness of 0.4 mm.[1][8] Always inspect gloves for integrity

before use.[8]

Clothing: Wear appropriate protective clothing to prevent skin contact.[6] For 1,3-

diaminopropane, flame-retardant and antistatic protective clothing is recommended.[7] A

lab coat is the minimum requirement.[3]

Respiratory Protection: If ventilation is insufficient, a NIOSH- or CEN-certified respirator with

an appropriate filter for organic vapors should be used.[3][6] For emergency situations, a

self-contained breathing apparatus (SCBA) is necessary.[9]

General Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and

sources of ignition.[1][5][6] The storage area should be locked or otherwise secured.[3]

Containers: Keep containers tightly closed.[1][5][8] Containers that have been opened must

be carefully resealed and kept upright.[8]
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Hygroscopicity: Diaminopropane is hygroscopic; protect it from moisture and handle it

under an inert gas if possible.[5][6][8]

Incompatible Materials: Store separately from strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[1][4][5]

Emergency Procedures
Prompt and correct responses to emergencies such as spills, fires, or personnel exposure are

critical.

Immediate medical attention is required for all exposure incidents.[3][6]

Inhalation: Move the victim to fresh air immediately.[3] If breathing is difficult, administer

oxygen.[6] If breathing has stopped, provide artificial respiration.[3][6] Seek immediate

medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing.[3][9] Flush the affected skin

with large amounts of water for at least 15 minutes.[3][6] Seek immediate medical attention.

[3][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30

minutes, holding the eyelids apart to ensure thorough rinsing.[1][6] Remove contact lenses if

present and easy to do.[1][3] Seek immediate medical attention.[1][3][6]

Ingestion: Do NOT induce vomiting.[1][3][6] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[6] Never give anything by mouth to

an unconscious person.[3][6] Seek immediate medical attention.[3][6]

Immediate Actions: Evacuate all non-essential personnel from the spill area. Remove all

sources of ignition.[5][7]

Containment: Stop the leak if it is safe to do so.[5] Contain the spill using inert, non-

combustible absorbent materials like sand, earth, or vermiculite.[6][9] Prevent the spill from

entering drains or waterways.[5][6][7]
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Cleanup: Wearing full PPE, use non-sparking tools to collect the absorbed material and

place it into a suitable, labeled container for chemical waste disposal.[5][6]

Decontamination: Thoroughly clean the contaminated surface.[7][9] Ensure the area is well-

ventilated.[6]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[1][3][6]

Unsuitable Media: Do not use a direct water jet, as it may spread the fire.[1]

Specific Hazards: Diaminopropane is a flammable liquid whose vapors are heavier than air

and may travel to a distant ignition source and flash back.[1][6] Containers can explode

when heated.[6] Hazardous combustion products include toxic nitrogen oxides (NOx) and

carbon monoxide (CO).[1][4]

Protective Actions: Firefighters should wear full protective gear and an SCBA.[6] Use a water

spray to keep fire-exposed containers cool.[6]

Mandatory Visualizations
The following diagrams illustrate critical safety workflows for handling diaminopropane.
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Diaminopropane Spill Occurs
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Caption: Workflow for a diaminopropane spill response.
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Exposure Occurs
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Caption: First aid procedures for diaminopropane exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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